4-Hydroxy-2,5,6-trichloroisophthalonitrile
4-Hydroxy-2,5,6-trichloroisophthalonitrile
4-hydroxychlorothalonil is a member of the class of trichlorophenols that is isophthalonitrile substituted at positions 2, 4 and 5 by chloro groups and at position 6 by a hydroxy group. The major metabolite of chlorothalonil. It has a role as a bacterial xenobiotic metabolite. It is a member of trichlorophenols and a nitrile. It derives from an isophthalonitrile.
Brand Name:
Vulcanchem
CAS No.:
28343-61-5
VCID:
VC21164714
InChI:
InChI=1S/C8HCl3N2O/c9-5-3(1-12)6(10)7(11)8(14)4(5)2-13/h14H
SMILES:
C(#N)C1=C(C(=C(C(=C1Cl)C#N)Cl)Cl)O
Molecular Formula:
C8HCl3N2O
Molecular Weight:
247.5 g/mol
4-Hydroxy-2,5,6-trichloroisophthalonitrile
CAS No.: 28343-61-5
Cat. No.: VC21164714
Molecular Formula: C8HCl3N2O
Molecular Weight: 247.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-hydroxychlorothalonil is a member of the class of trichlorophenols that is isophthalonitrile substituted at positions 2, 4 and 5 by chloro groups and at position 6 by a hydroxy group. The major metabolite of chlorothalonil. It has a role as a bacterial xenobiotic metabolite. It is a member of trichlorophenols and a nitrile. It derives from an isophthalonitrile. |
|---|---|
| CAS No. | 28343-61-5 |
| Molecular Formula | C8HCl3N2O |
| Molecular Weight | 247.5 g/mol |
| IUPAC Name | 2,4,5-trichloro-6-hydroxybenzene-1,3-dicarbonitrile |
| Standard InChI | InChI=1S/C8HCl3N2O/c9-5-3(1-12)6(10)7(11)8(14)4(5)2-13/h14H |
| Standard InChI Key | MDQKYGOECVSPIW-UHFFFAOYSA-N |
| SMILES | C(#N)C1=C(C(=C(C(=C1Cl)C#N)Cl)Cl)O |
| Canonical SMILES | C(#N)C1=C(C(=C(C(=C1Cl)C#N)Cl)Cl)O |
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